Cas no 2137034-21-8 (Propanoic acid, 2,2-dimethyl-3-oxo-3-[[(1S)-1-phenylethyl]amino]-)

• Product Name: Propanoic acid, 2,2-dimethyl-3-oxo-3-[[(1S)-1-phenylethyl]amino]-
• CAS No: 2137034-21-8
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5267916
• Update Time: 2025-05-24

Propanoic acid, 2,2-dimethyl-3-oxo-3-[[(1S)-1-phenylethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-2-{[(1S)-1-phenylethyl]carbamoyl}acetic acid
• 2,2-dimethyl-3-oxo-3-[[(1S)-1-phenylethyl]amino]propanoic acid
• Propanoic acid, 2,2-dimethyl-3-oxo-3-[[(1S)-1-phenylethyl]amino]-

• Inchi： 1S/C13H17NO3/c1-9(10-7-5-4-6-8-10)14-11(15)13(2,3)12(16)17/h4-9H,1-3H3,(H,14,15)(H,16,17)/t9-/m0/s1
• InChI Key： AEOGFSLPRDZJRC-VIFPVBQESA-N
• SMILES： O=C(C(C(=O)O)(C)C)N[C@@H](C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 293
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Propanoic acid, 2,2-dimethyl-3-oxo-3-[[(1S)-1-phenylethyl]amino]-

Research Brief on Propanoic acid, 2,2-dimethyl-3-oxo-3-[[(1S)-1-phenylethyl]amino]- (CAS: 2137034-21-8)

Propanoic acid, 2,2-dimethyl-3-oxo-3-[[(1S)-1-phenylethyl]amino]- (CAS: 2137034-21-8) is a chiral compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug development, particularly as a building block for bioactive molecules. The stereochemistry at the (1S)-1-phenylethylamino moiety and the presence of the 2,2-dimethyl-3-oxo-propanoic acid group make it a versatile intermediate for asymmetric synthesis and medicinal chemistry applications.

Recent studies have focused on the synthesis and biological evaluation of derivatives based on this scaffold. A 2023 publication in the Journal of Medicinal Chemistry reported the use of 2137034-21-8 as a key intermediate in the development of novel protease inhibitors. The researchers demonstrated that modifications at the 3-oxo position could significantly enhance binding affinity to target enzymes while maintaining favorable pharmacokinetic properties. This finding opens new avenues for the design of next-generation therapeutic agents targeting proteolytic pathways.

In terms of synthetic methodology, advances have been made in the enantioselective preparation of 2137034-21-8 and its analogs. A team from MIT developed a biocatalytic approach using engineered ketoreductases to achieve >99% enantiomeric excess in the production of this compound (Nature Catalysis, 2024). This green chemistry method offers substantial improvements over traditional synthetic routes in terms of yield, purity, and environmental impact, making it particularly attractive for industrial-scale production.

The pharmacological potential of Propanoic acid, 2,2-dimethyl-3-oxo-3-[[(1S)-1-phenylethyl]amino]- derivatives has been explored in several disease models. Preclinical studies published in ACS Pharmacology & Translational Science (2024) indicate that certain analogs exhibit promising activity against inflammatory disorders through modulation of NF-κB signaling pathways. Structure-activity relationship (SAR) analyses revealed that the 2,2-dimethyl group plays a crucial role in maintaining metabolic stability while the phenylethylamino moiety contributes to target specificity.

From a drug delivery perspective, researchers have investigated the formulation challenges associated with this compound class. The crystalline nature of 2137034-21-8 presents opportunities for polymorph screening, with Form II demonstrating improved solubility characteristics (International Journal of Pharmaceutics, 2023). These findings are particularly relevant for oral dosage form development, addressing one of the key limitations in translating these molecules into clinical candidates.

Future research directions for this compound include exploration of its potential in targeted drug delivery systems and combination therapies. Preliminary data suggest that conjugation of 2137034-21-8 derivatives to antibody fragments may enhance tissue-specific accumulation (Bioconjugate Chemistry, 2024). Additionally, computational modeling studies predict that further structural optimization could yield compounds with enhanced blood-brain barrier penetration, potentially expanding applications to neurological disorders.

In conclusion, Propanoic acid, 2,2-dimethyl-3-oxo-3-[[(1S)-1-phenylethyl]amino]- (CAS: 2137034-21-8) represents a promising scaffold in medicinal chemistry with diverse applications. The recent advancements in its synthesis, biological evaluation, and formulation underscore its importance as a versatile building block for pharmaceutical development. Continued research in this area is expected to yield novel therapeutic agents addressing unmet medical needs across multiple disease areas.